Cas no 28823-42-9 (3-Methyl-2,4-hexadiene, mixture of isomers)
28823-42-9 structure
Product Name:3-Methyl-2,4-hexadiene, mixture of isomers
3-Methyl-2,4-hexadiene, mixture of isomers Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-2,4-hexadiene, mixture of isomers
- 3-Methyl-2,4-hexadiene
- (2E,4E)-3-Methyl-2,4-hexadiene
- 3-Methyl-2,4-hexadien
- 3-methyl-2,4-hexadiene,(e)+(z)
- 3-methyl-hexa-2,4-diene
- (2E,4E)-3-methylhexa-2,4-diene
- KOXWOWPVSGRFCZ-YDFGWWAZSA-N
- 2,4-Hexadiene, 3-methyl-
- 3-Methyl-2,4-hexadiene, (E)+(Z)
- 28823-42-9
- AKOS025295060
- (2E, 4E)-3-methylhexa-2, 4-diene
- (2E,4E)-3-Methyl-2,4-hexadiene #
-
- Inchi: 1S/C7H12/c1-4-6-7(3)5-2/h4-6H,1-3H3/b6-4+,7-5+
- InChI Key: KOXWOWPVSGRFCZ-YDFGWWAZSA-N
- SMILES: C(/C)(=C/C)\C=C\C
Computed Properties
- Exact Mass: 96.09390
- Monoisotopic Mass: 96.0939
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 86.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: solid
- Density: 0.733
- Melting Point: Not available
- Boiling Point: 102.3°C at 760 mmHg
- Flash Point: 0.7°C
- Refractive Index: 1.438
- PSA: 0.00000
- LogP: 2.52870
- Solubility: Not determined
- Vapor Pressure: 39.2±0.1 mmHg at 25°C
3-Methyl-2,4-hexadiene, mixture of isomers Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:UN 1993
- Hazard Category Code: 10
- Safety Instruction: 3/7-9-16
- Packing Group:III
- Risk Phrases:R10
- Packing Group:III
- HazardClass:3
- PackingGroup:III
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Methyl-2,4-hexadiene, mixture of isomers Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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